Cas no 810691-02-2 (Methyl 3-phenylquinoline-2-carboxylate)

• Product name: Methyl 3-phenylquinoline-2-carboxylate
• CAS No: 810691-02-2
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 2126714

Methyl 3-phenylquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-phenylquinoline-2-carboxylate
• Methyl 3-phenylquinoline-2-carboxylate

• Inchi： 1S/C17H13NO2/c1-20-17(19)16-14(12-7-3-2-4-8-12)11-13-9-5-6-10-15(13)18-16/h2-11H,1H3
• InChI Key： QMVGPDQAXNTMAJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C2C=CC=CC=2)C=C2C=CC=CC2=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Topological Polar Surface Area: 39.2